Cas no 1803748-46-0 (Ethyl 2-cyano-4-ethyl-6-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-6-nitrobenzoate
• CAS No: 1803748-46-0
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5009955
• Update Time: 2025-10-29

Ethyl 2-cyano-4-ethyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-6-nitrobenzoate

• Inchi： 1S/C12H12N2O4/c1-3-8-5-9(7-13)11(12(15)18-4-2)10(6-8)14(16)17/h5-6H,3-4H2,1-2H3
• InChI Key： ZUSWLGWURMXLMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(=CC=1[N+](=O)[O-])CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-ethyl-6-nitrobenzoate

Ethyl 2-cyano-4-ethyl-6-nitrobenzoate (CAS No. 1803748-46-0): A Comprehensive Overview

Ethyl 2-cyano-4-ethyl-6-nitrobenzoate, identified by its chemical abstracts service number CAS No. 1803748-46-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its Ethyl 2-cyano-4-ethyl-6-nitrobenzoate structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular formula of Ethyl 2-cyano-4-ethyl-6-nitrobenzoate is C₁₁H₁₁NO₅, reflecting its complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of cyano and nitro functional groups makes this compound a valuable intermediate in the synthesis of more complex molecules. Specifically, the cyano group (-CN) can participate in various reactions such as nucleophilic addition and condensation reactions, while the nitro group (-NO₂) can be reduced to an amine or used in electrophilic aromatic substitution reactions.

In recent years, Ethyl 2-cyano-4-ethyl-6-nitrobenzoate has been explored for its potential applications in the pharmaceutical industry. Researchers have been particularly interested in its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of novel heterocyclic compounds, which often exhibit significant pharmacological properties. The nitro group, in particular, has been shown to enhance the bioavailability and metabolic stability of certain drug candidates.

One of the most compelling aspects of Ethyl 2-cyano-4-ethyl-6-nitrobenzoate is its versatility in synthetic chemistry. The compound can be easily modified through various chemical transformations, allowing researchers to tailor its properties for specific applications. For example, the cyano group can be converted into a carboxylic acid or an amide, while the nitro group can be replaced with other functional groups such as halides or alcohols. These modifications have opened up new avenues for the development of innovative drug molecules.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 2-cyano-4-ethyl-6-nitrobenzoate's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. By leveraging these computational tools, researchers can predict the behavior of Ethyl 2-cyano-4-ethyl-6-nitrobenzoate in various chemical environments, thereby optimizing its use in synthetic protocols.

The pharmaceutical industry has also shown interest in Ethyl 2-cyano-4-ethyl-6-nitrobenzoate due to its potential as a lead compound for drug discovery. Several preclinical studies have highlighted its ability to modulate key biological pathways involved in diseases such as cancer and inflammation. The compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry. Researchers are exploring its efficacy and safety profiles through both in vitro and in vivo studies, aiming to identify new therapeutic opportunities.

The synthesis of Ethyl 2-cyano-4-ethyl-6-nitrobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by esterification and cyanation. Each step must be meticulously controlled to avoid unwanted side products and to maximize the overall efficiency of the process. Advances in green chemistry principles have also influenced the synthesis of this compound, with efforts focused on reducing waste and improving sustainability.

In conclusion, Ethyl 2-cyano-4-ethyl-6-nitrobenzoate (CAS No. 1803748-46-0) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for researchers working on novel drug development. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in the scientific community.